ethyl 4-[3-(4-methyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate

• IUPAC Name: ethyl 4-[3-(4-methylpiperidin-1-yl)-2,5-dioxopyrrolidin-1-yl]benzoate
• InChI: InChI=1S/C19H24N2O4/c1-3-25-19(24)14-4-6-15(7-5-14)21-17(22)12-16(18(21)23)20-10-8-13(2)9-11-20/h4-7,13,16H,3,8-12H2,1-2H3
• InChI Key: UFCSPKLBQWGGPI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)CC(C2=O)N3CCC(CC3)C
• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol

Description

Ethyl 4-[3-(4-methyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate, also known as EMDP, is a novel psychoactive substance that belongs to the class of synthetic cathinones. This compound has gained significant attention in recent years due to its potential use as a research tool in the field of neuroscience. The purpose of

Mechanism of Action

Ethyl 4-[3-(4-methyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate acts as a reuptake inhibitor of monoamine neurotransmitters, including dopamine, norepinephrine, and serotonin. This mechanism of action is similar to that of other synthetic cathinones, such as methylenedioxypyrovalerone (MDPV) and alpha-PVP.
Biochemical and Physiological Effects
ethyl 4-[3-(4-methyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate has been shown to increase extracellular levels of dopamine, norepinephrine, and serotonin in the brain. This increase in neurotransmitter levels can lead to a range of effects, including increased energy, alertness, and euphoria. However, long-term use of ethyl 4-[3-(4-methyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate can lead to neurotoxicity and adverse effects on the cardiovascular system.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-[3-(4-methyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate as a research tool is its ability to selectively target the monoamine transporters, allowing for the investigation of their specific roles in various neurological disorders. However, the use of ethyl 4-[3-(4-methyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate in lab experiments is limited by its potential for neurotoxicity and adverse effects on the cardiovascular system.

Future Directions

Future research on ethyl 4-[3-(4-methyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate should focus on investigating its potential as a treatment for neurological disorders, including depression, anxiety, and addiction. Additionally, studies should be conducted to determine the optimal dosage and administration route for ethyl 4-[3-(4-methyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate to minimize the risk of adverse effects. Finally, research should be conducted to develop safer and more effective synthetic cathinones for use as research tools in the field of neuroscience.

Synthesis Methods

The synthesis of ethyl 4-[3-(4-methyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate involves the condensation of 4-methyl-1-piperidinyl-3,5-dione with ethyl 4-bromobenzoate, followed by reduction with sodium borohydride. The product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

Ethyl 4-[3-(4-methyl-1-piperidinyl)-2,5-dioxo-1-pyrrolidinyl]benzoate has shown potential as a research tool in the field of neuroscience due to its ability to interact with the monoamine transporters, including dopamine, norepinephrine, and serotonin. This compound has been used in studies to investigate the role of these transporters in various neurological disorders, including depression, anxiety, and addiction.